Cas no 75053-80-4 (Phenol, 4-[3-(trifluoromethyl)phenoxy]-)

• Product Name: Phenol, 4-[3-(trifluoromethyl)phenoxy]-
• CAS No: 75053-80-4
• MF: C₁₃H₉F₃O₂
• MW: 254.204574346542
• CID: 1776696
• PubChem ID: 12940614
• Update Time: 2025-04-21

Phenol, 4-[3-(trifluoromethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[3-(trifluoromethyl)phenoxy]-
• SCHEMBL4043144
• 4-(3-Trifluoromethyl-phenoxy)-phenol
• 75053-80-4
• p-(alpha,alpha,alpha-trifluoro-m-tolyloxy)-phenol
• CHEMBL4291469
• DB-087895
• AKOS002678284

• Inchi： 1S/C13H9F3O2/c14-13(15,16)9-2-1-3-12(8-9)18-11-6-4-10(17)5-7-11/h1-8,17H
• InChI Key： QBUZGHPDFUNKIZ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)OC1C=CC(=CC=1)O)(F)F

Computed Properties

• Exact Mass: 254.05547
• Monoisotopic Mass: 254.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46